Cas no 137131-18-1 (TRIPTRIOLIDE)

• Product Name: TRIPTRIOLIDE
• CAS No: 137131-18-1
• MF: C₂₀H₂₆O₇
• MW: 378.416246891022
• CID: 2735912
• PubChem ID: 58636974
• Update Time: 2024-11-06

TRIPTRIOLIDE Chemical and Physical Properties

Names and Identifiers

• TRIPTRIOLIDE
• DTXSID801318060
• 137131-18-1
• CHEBI:132336
• DYVDZVMUDBCZSA-LZVGCMTRSA-N
• (1aS,1bS,6bS,7aS,8aS,9R,10S,11R,11aS)-9,10,11-trihydroxy-1b-methyl-10-(propan-2-yl)-1b,3,6,6b,7,7a,9,10,11,11a-decahydrobisoxireno[8a,9:4b,5]phenanthro[1,2-c]furan-4(2H)-one
• SCHEMBL14113397
• CHEMBL4203631
• Bisoxireno[4b,5:8a,9]phenanthro[1,2-c]furan-4(2H)-one, 1b,3,6,6b,7,7a,9,10,11,11a-decahydro-9,10,11-trihydroxy-1b-methyl-10-(1-methylethyl)-, (1aS,1bS,6bS,7aS,8aS,9R,10S,11R,11aS)-
• (1aS,1bS,6bS,7aS,8aS,9R,10S,11R,11aS)-9,10,11-trihydroxy-1b-methyl-10-(propan-2-yl)-1b,3,6,6b,7,7a,9,10,11,11a-decahydrobisoxireno(8a,9:4b,5)phenanthro(1,2-c)furan-4(2H)-one
• (1S,2S,4S,5R,6S,7R,8S,10S,12S)-5,6,7-trihydroxy-1-methyl-6-propan-2-yl-3,9,15-trioxahexacyclo(10.7.0.02,4.02,8.08,10.013,17)nonadec-13(17)-en-16-one
• (1S,2S,4S,5R,6S,7R,8S,10S,12S)-5,6,7-trihydroxy-1-methyl-6-propan-2-yl-3,9,15-trioxahexacyclo[10.7.0.02,4.02,8.08,10.013,17]nonadec-13(17)-en-16-one

• Inchi： 1S/C20H26O7/c1-8(2)18(24)13(21)14-20(27-14)17(3)5-4-9-10(7-25-15(9)22)11(17)6-12-19(20,26-12)16(18)23/h8,11-14,16,21,23-24H,4-7H2,1-3H3/t11-,12-,13+,14-,16+,17-,18-,19+,20+/m0/s1
• InChI Key： DYVDZVMUDBCZSA-LZVGCMTRSA-N
• SMILES： O1[C@@]2([H])[C@]([H])([C@@](C([H])(C([H])([H])[H])C([H])([H])[H])([C@]([H])([C@]34[C@]([H])(C([H])([H])[C@@]5([H])C6C([H])([H])OC(C=6C([H])([H])C([H])([H])[C@]5(C([H])([H])[H])[C@@]132)=O)O4)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 378.16785316g/mol
• Monoisotopic Mass: 378.16785316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes